Cas no 35000-63-6 (3H-Pyrazol-3-one, 1-cyclohexyl-1,2-dihydro-)

• Product Name: 3H-Pyrazol-3-one, 1-cyclohexyl-1,2-dihydro-
• CAS No: 35000-63-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 1471395
• PubChem ID: 20464003
• Update Time: 2025-04-20

3H-Pyrazol-3-one, 1-cyclohexyl-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1-cyclohexyl-1,2-dihydro-
• 1-Cyclohexyl-1,2-dihydro-3H-pyrazol-3-one
• SCHEMBL11054514
• 1-cyclohexyl-1H-pyrazole-3-ol
• 35000-63-6
• XDJCDCSISYCXPC-UHFFFAOYSA-N

• Inchi： 1S/C9H14N2O/c12-9-6-7-11(10-9)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,10,12)
• InChI Key： XDJCDCSISYCXPC-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C2CCCCC2)N1

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones